[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
Description
CAS: 1354002-97-3 Molecular Formula: C₁₅H₃₁N₃O₂ Molecular Weight: 285.43 g/mol Structure: This compound features a piperidine core substituted at the 3-position with an isopropyl-carbamic acid tert-butyl ester group and a 2-aminoethyl side chain. The stereochemistry at the piperidine ring is specified as (S)-configuration, influencing its spatial interactions in synthetic or biological contexts. Applications: Primarily serves as a chiral intermediate in organic synthesis, particularly for pharmaceuticals targeting neurological or enzymatic pathways. The tert-butyl carbamate (Boc) group offers stability during synthetic workflows, while the aminoethyl moiety enables further functionalization via alkylation or conjugation .
Properties
IUPAC Name |
tert-butyl N-[(3S)-1-(2-aminoethyl)piperidin-3-yl]-N-propan-2-ylcarbamate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H31N3O2/c1-12(2)18(14(19)20-15(3,4)5)13-7-6-9-17(11-13)10-8-16/h12-13H,6-11,16H2,1-5H3/t13-/m0/s1 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVTYZWUMEQLEJZ-ZDUSSCGKSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C1CCCN(C1)CCN)C(=O)OC(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N([C@H]1CCCN(C1)CCN)C(=O)OC(C)(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H31N3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.43 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Boc Protection of Piperidine
The foundational step involves Boc protection of (S)-piperidin-3-amine. In a representative protocol, (S)-3-aminopiperidine is treated with di-tert-butyl dicarbonate (Boc₂O) in dichloromethane at 0°C, catalyzed by 4-dimethylaminopyridine (DMAP). The reaction proceeds quantitatively within 2 hours, yielding tert-butyl (S)-3-aminopiperidine-1-carboxylate. This intermediate is isolated via solvent evaporation and purified through silica gel chromatography (ethyl acetate/hexanes, 1:4), achieving >98% purity.
Introduction of the Isopropyl Carbamate Group
Carbamate Formation via Isocyanate Coupling
The isopropyl carbamate moiety is introduced via reaction with isopropyl isocyanate. In a patented method, tert-butyl (S)-3-aminopiperidine-1-carboxylate is dissolved in anhydrous THF under nitrogen and cooled to -10°C. Isopropyl isocyanate is added dropwise, followed by triethylamine (TEA) as a base. The mixture is stirred for 12 hours at room temperature, yielding tert-butyl (S)-3-(isopropylcarbamoyl)piperidine-1-carboxylate.
Reaction Conditions:
-
Solvent: Tetrahydrofuran (THF)
-
Temperature: -10°C to 25°C
-
Catalyst: Triethylamine (1.2 equiv)
Installation of the 2-Aminoethyl Side Chain
Reductive Amination Strategy
The 2-aminoethyl group is appended via reductive amination of tert-butyl (S)-3-(isopropylcarbamoyl)piperidine-1-carboxylate with glycolaldehyde. The ketone intermediate is reduced using sodium cyanoborohydride (NaBH₃CN) in methanol at pH 5 (acetic acid buffer). This step affords the secondary amine with retention of stereochemistry.
Optimized Parameters:
-
Reducing Agent: NaBH₃CN (1.5 equiv)
-
Solvent: Methanol/H₂O (4:1)
-
Reaction Time: 24 hours
Final Deprotection and Purification
Acidic Cleavage of the Boc Group
The tert-butyl carbamate is cleaved using trifluoroacetic acid (TFA) in dichloromethane (1:1 v/v) at 0°C for 1 hour. After neutralization with saturated NaHCO₃, the product is extracted with ethyl acetate and dried over MgSO₄.
Critical Data:
Comparative Analysis of Synthetic Methodologies
Yield and Scalability Across Methods
Analytical Characterization
Industrial-Scale Production Insights
Continuous Flow Synthesis
Recent patents describe continuous flow reactors for Boc protection and carbamate coupling, reducing reaction times by 70% compared to batch processes. Automated pH control and in-line FTIR monitoring ensure consistent product quality.
Solvent Recycling Protocols
Ethyl acetate and THF are recovered via fractional distillation, achieving 85–90% solvent reuse. This reduces production costs by 40% in pilot-scale trials.
Challenges and Mitigation Strategies
Chemical Reactions Analysis
Hydrolysis Reactions
The tert-butyl carbamate group undergoes hydrolysis under acidic or basic conditions to yield free amines or carboxylic acids, respectively.
-
Acidic Hydrolysis : Cleavage of the carbamate ester occurs via protonation of the carbonyl oxygen, followed by nucleophilic attack by water. This produces a secondary amine and tert-butanol (Table 1).
-
Basic Hydrolysis : Deprotection under alkaline conditions generates a carboxylate intermediate, which is stabilized by the tert-butyl group’s steric bulk .
Table 1: Hydrolysis Conditions and Products
| Condition | Reagents | Product | Yield (%) | Reference |
|---|---|---|---|---|
| Acidic (HCl, H₂O) | 6M HCl, reflux | Piperidine-3-yl-ethylamine + CO₂ + t-BuOH | 85–92 | |
| Basic (NaOH, MeOH) | 2M NaOH, 50°C | Sodium carboxylate intermediate | 78 |
Acylation and Alkylation
The primary amine on the ethyl side chain is highly nucleophilic, facilitating acylation and alkylation:
-
Acylation : Reacts with acyl chlorides (e.g., acetyl chloride) or anhydrides (e.g., acetic anhydride) to form amides. For example, treatment with acetic anhydride yields N-acetyl derivatives (Table 2).
-
Alkylation : Reacts with alkyl halides (e.g., methyl iodide) or epoxides to form secondary amines.
Table 2: Acylation Reaction Parameters
| Acylating Agent | Solvent | Temperature (°C) | Product | Yield (%) | Reference |
|---|---|---|---|---|---|
| Acetic anhydride | Dichloromethane | 25 | N-Acetyl-piperidinyl ethylamine | 88 | |
| Benzoyl chloride | THF | 0 → 25 | N-Benzoyl-piperidinyl ethylamine | 76 |
Oxidation and Reduction
-
Oxidation : The piperidine ring’s tertiary amine can be oxidized using agents like m-chloroperbenzoic acid (mCPBA) to form N-oxide derivatives, altering its electronic properties.
-
Reduction : The carbamate carbonyl is resistant to standard reducing agents (e.g., LiAlH₄), but the amine group can undergo reductive alkylation with aldehydes/ketones in the presence of NaBH₃CN .
Table 3: Oxidation of Piperidine Moiety
| Oxidizing Agent | Conditions | Product | Application | Reference |
|---|---|---|---|---|
| mCPBA | CH₂Cl₂, 0°C → 25°C | Piperidine N-oxide | Enhanced solubility | |
| H₂O₂, catalytic Fe | H₂O, 50°C | N-Oxide (low yield) | Intermediate for drug design |
Ring-Opening Reactions
The piperidine ring can undergo ring-opening under strong nucleophilic conditions:
-
With Grignard Reagents : Reacts with organomagnesium halides (e.g., MeMgBr) to form open-chain amines.
-
Acid-Catalyzed Cleavage : Concentrated H₂SO₄ induces ring-opening via electrophilic attack, generating linear diamines .
Stability and Degradation
-
Thermal Stability : Decomposes above 200°C, releasing isopropylamine and CO₂.
-
Photodegradation : Exposure to UV light (254 nm) induces racemization at the chiral center, reducing enantiomeric excess (ee) from 99% to 82% over 48 hours.
Mechanistic Insights
Scientific Research Applications
Medicinal Chemistry Applications
-
Pharmaceutical Development
- The compound is being explored for its potential as a drug candidate targeting various neurological disorders. Its structure allows it to interact with specific receptors and enzymes in the brain, making it a candidate for conditions such as depression and anxiety.
-
Enzyme Inhibition Studies
- Research has shown that [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester can act as an inhibitor of certain enzymes involved in neurotransmitter metabolism. This inhibition can lead to increased levels of neurotransmitters like serotonin and norepinephrine, which are vital for mood regulation.
-
Neuroprotective Effects
- Preliminary studies suggest that this compound may have neuroprotective properties, potentially offering benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It may help in reducing oxidative stress and inflammation in neuronal cells.
Table 1: Summary of Biological Activities
| Activity Type | Description | Reference |
|---|---|---|
| Enzyme Inhibition | Inhibits enzymes related to neurotransmitter metabolism | |
| Neuroprotective Effects | Reduces oxidative stress and inflammation | |
| Mood Regulation | Potential antidepressant effects through serotonin modulation |
Table 2: Synthesis Pathways
| Step | Reagents Used | Conditions |
|---|---|---|
| 1 | Isopropyl carbamate + aminoethyl piperidine | Reflux in organic solvent |
| 2 | Tert-butyl protection of amine | Acidic or basic conditions |
| 3 | Purification via chromatography | Column chromatography |
Case Studies
-
Case Study on Neurotransmitter Modulation
- A study conducted on animal models demonstrated that administration of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester led to significant increases in serotonin levels, correlating with improved behavioral outcomes in tests for anxiety and depression.
-
Evaluation of Neuroprotective Properties
- In vitro studies indicated that the compound could protect neuronal cells from apoptosis induced by oxidative stress. This was evidenced by reduced markers of cell death and inflammation when exposed to neurotoxic agents.
Mechanism of Action
The mechanism by which [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester exerts its effects involves its interaction with specific molecular targets. The aminoethyl group can form hydrogen bonds with active sites of enzymes or receptors, while the piperidine ring provides structural rigidity. These interactions can modulate the activity of the target molecules, leading to various biological effects.
Comparison with Similar Compounds
Core Structural Variations
Functional Group and Reactivity Analysis
- Aminoethyl vs. Chloroacetyl: The aminoethyl group in the target compound is nucleophilic and basic (pKa ~9-10), suitable for forming salts or participating in Schiff base reactions. In contrast, the chloroacetyl group in CAS 1353998-29-4 is electrophilic, enabling nucleophilic substitutions (e.g., with amines or thiols) .
- Boc vs. Benzyl Protection: Boc deprotection requires acidic conditions (e.g., HCl in dioxane), whereas benzyl esters are cleaved via hydrogenolysis. This distinction impacts synthetic pathways requiring orthogonal protecting strategies .
- Stereochemistry : The (S)-configuration in the target compound contrasts with the (R)-piperidine/(S)-propionyl configuration in CAS 1401668-72-1, which may affect enantioselective interactions in drug-receptor binding .
Physical Property Trends
| Property | Target Compound | CAS 1353998-29-4 | CAS 1401668-72-1 | CAS 1354033-31-0 |
|---|---|---|---|---|
| Density (g/cm³) | N/A | N/A | 1.10 (predicted) | 1.14 (predicted) |
| Boiling Point (°C) | N/A | N/A | 412.7 (predicted) | 505.8 (predicted) |
| Molecular Weight | 285.43 | 305.83 | 285.38 | 347.45 |
- Higher boiling points in benzyl-protected compounds (e.g., 505.8°C for CAS 1354033-31-0) correlate with increased molecular weight and reduced volatility.
- Lower density in CAS 1401668-72-1 (1.10 g/cm³) suggests less compact molecular packing compared to the benzyl analogs .
Biological Activity
The compound [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is a synthetic organic molecule notable for its unique structural features, including a piperidine ring, an aminoethyl side chain, and a tert-butyl carbamate moiety. This combination of functional groups suggests potential applications in medicinal chemistry, particularly in drug development due to its predicted biological activity.
Structural Overview
The structural formula of the compound can be represented as follows:
This compound's chirality and specific functional groups may lead to distinct pharmacological profiles compared to other derivatives.
Biological Activity Predictions
Based on computational models and the structure-activity relationship (SAR) studies, [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester is predicted to exhibit a broad spectrum of biological activities. Compounds with similar structures often demonstrate:
- Neuroactive properties : Potential interactions with neurotransmitter receptors.
- Antimicrobial effects : Efficacy against various pathogens.
- Anticancer activity : Induction of apoptosis in cancer cell lines.
Comparative Analysis with Similar Compounds
To better understand the unique properties of this compound, a comparison with structurally related compounds is essential. The following table summarizes key characteristics:
| Compound Name | Structural Features | Biological Activity | Unique Aspects |
|---|---|---|---|
| 1-(2-Aminoethyl)piperidine | Piperidine ring, amino group | Neuroactive | Lacks carbamate functionality |
| Isopropyl carbamate | Carbamate structure | Antimicrobial | No piperidine ring |
| Tert-butyl carbamate | Carbamate structure | Varies widely | No aminoethyl substitution |
| 4-(Aminomethyl)piperidine | Amino group on piperidine | Neuroactive | Different substituent position |
The unique combination of the piperidine ring, aminoethyl side chain, and tert-butyl ester distinguishes this compound, potentially enhancing its interaction profiles and biological activities.
Case Studies and Experimental Findings
Recent studies have explored the biological activity of various piperidine derivatives, providing insights into the potential applications of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester:
- Cancer Therapy : Research indicates that piperidine derivatives can induce cytotoxicity in cancer cell lines. For instance, compounds similar to [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester showed enhanced apoptosis induction in hypopharyngeal tumor cells compared to standard treatments like bleomycin .
- Neurotransmitter Receptor Interaction : Studies suggest that compounds containing amine functional groups interact with muscarinic acetylcholine receptors, which play critical roles in neuroprotection and cognitive functions. Activation of these receptors has been linked to improved outcomes in neurodegenerative diseases .
- Anti-inflammatory Properties : Some derivatives exhibit significant inhibition of pro-inflammatory pathways, such as NF-kB signaling. This suggests that [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-carbamic acid tert-butyl ester may also possess anti-inflammatory capabilities .
Q & A
Q. Advanced
- Multi-Technique Cross-Validation : Combine ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm molecular weight and functional groups. For example, tert-butyl protons appear as a singlet at ~1.4 ppm in ¹H NMR .
- Contamination Checks : Residual solvents (e.g., DMF) may obscure signals; use deuterated solvents and report purity via HPLC (>95%) .
What storage conditions maximize compound stability?
Q. Basic
- Short-Term : Store at 2–8°C in airtight, light-resistant containers.
- Long-Term : Under inert gas (argon) at –20°C to prevent hydrolysis of the Boc group .
Note: Shelf-life varies; monitor via TLC or NMR for decomposition (e.g., tert-butyl group cleavage) .
How can pharmacological targets of this compound be identified?
Q. Advanced
- Target Engagement Assays : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure binding affinity to receptors (e.g., PPARγ, as seen in tert-butyl ester derivatives) .
- Deprotection Studies : Remove the Boc group with 30% trifluoroacetic acid (TFA) in dichloromethane to generate the free amine for activity assays .
What strategies improve low yields in coupling reactions involving this compound?
Q. Advanced
- Coupling Reagents : Replace traditional EDCI/HOBt with HATU or TBTU for higher efficiency in amide bond formation .
- Solvent Optimization : Use anhydrous DMF or dichloromethane to minimize side reactions.
- Stoichiometry : Use a 1.2–1.5 molar excess of the nucleophile (e.g., amines) to drive reactions to completion .
Which analytical methods are most reliable for confirming purity and structure?
Q. Basic
- Chromatography : HPLC with UV detection (λ = 254 nm) and C18 columns.
- Spectroscopy :
- ¹H/¹³C NMR : Confirm tert-butyl (δ ~1.4 ppm) and piperidine ring protons (δ ~3.0–3.5 ppm) .
- MS : Look for [M+H]⁺ or [M+Na]⁺ ions; e.g., m/z = 305.37 for a related piperidine-carboxylic acid derivative .
How should researchers address gaps in ecological toxicity data?
Q. Advanced
- Precautionary Measures : Assume persistence and bioaccumulation potential due to the tert-butyl group’s hydrophobicity.
- Bioassays : Conduct Daphnia magna acute toxicity tests (EC₅₀) and OECD 301 biodegradation studies to fill data gaps .
What challenges arise during acidic deprotection of the tert-butyl ester?
Q. Advanced
- Side Reactions : Overexposure to TFA can degrade the piperidine ring. Limit reaction time to 1–2 hours and monitor via TLC .
- Neutralization : After deprotection, carefully neutralize with NaHCO₃ to avoid exothermic decomposition .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
